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Compound of Interest

Compound Name: TCO-PEG3-CH2-aldehyde

Cat. No.: B8115892

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of TCO-PEG3-CH2-aldehyde in hydrazone ligation reactions. This heterobifunctional linker is a
valuable tool in bioconjugation and drug development, enabling the chemoselective coupling of
molecules.

Introduction

TCO-PEG3-CH2-aldehyde is a versatile linker molecule featuring a trans-cyclooctene (TCO)
group and an aldehyde moiety, separated by a three-unit polyethylene glycol (PEG) spacer.
The TCO group patrticipates in rapid and bioorthogonal inverse-electron-demand Diels-Alder
(iIEDDA) cycloaddition reactions with tetrazine-functionalized molecules. The aldehyde group,
on the other hand, reacts with hydrazide-containing molecules to form a stable hydrazone
bond. The PEG spacer enhances aqueous solubility and reduces steric hindrance during
conjugation.

Hydrazone ligation is a well-established bioconjugation technique that relies on the reaction
between an aldehyde or ketone and a hydrazide to form a C=N-N bond. This reaction is
particularly useful in drug delivery and bioconjugation due to the pH-sensitive nature of the
resulting hydrazone bond, which can be engineered to be stable at physiological pH and labile
under the acidic conditions found in endosomes and lysosomes.
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Reaction Mechanism and Workflow

The reaction between TCO-PEG3-CH2-aldehyde and a hydrazide-modified molecule proceeds
through a nucleophilic addition of the hydrazide to the aldehyde, followed by dehydration to
form the hydrazone. This process can be accelerated by acid catalysis.
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aldehyde and Hydrazone Ligation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8115892#tco-peg3-ch2-aldehyde-reaction-with-
hydrazone-ligation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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